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Compound of Interest

Compound Name: 2-Methyl-4-nitrobenzoic acid

Cat. No.: B129869 Get Quote

Introduction

2-Methyl-4-nitrobenzoic acid (CAS No. 1975-51-5) is a nitrated aromatic carboxylic acid with

the molecular formula C₈H₇NO₄.[1] It serves as a crucial intermediate in the synthesis of

various pharmaceuticals and dyes.[1] In the realm of analytical chemistry, 2-Methyl-4-
nitrobenzoic acid is employed as a reference standard in chromatographic techniques to

ensure the accurate quantification of target analytes in complex mixtures.[1] Its stable,

crystalline nature and high purity make it a suitable candidate for preparing standard solutions

for calibration and validation of analytical methods.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of an analytical standard is

paramount for its proper handling, storage, and application.
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Property Value Reference

Molecular Formula C₈H₇NO₄ [1]

Molecular Weight 181.15 g/mol [1]

Appearance
Off-white to yellow crystalline

powder

Melting Point 151-156 °C

Solubility

Soluble in methanol, DMSO,

and hydroxide solutions.

Slightly soluble in water.

Purity ≥ 97%

Storage Conditions
Store at 2-8°C in a dry, well-

ventilated place.

Applications in Chromatography
2-Methyl-4-nitrobenzoic acid is primarily utilized as a standard in High-Performance Liquid

Chromatography (HPLC) and Gas Chromatography (GC) for the following purposes:

Method Development and Validation: It can be used to develop and validate new

chromatographic methods for the analysis of related compounds or as an internal standard

for quantitative analysis.

Quality Control: In manufacturing processes, it serves as a reference standard to quantify

the purity of synthesized 2-Methyl-4-nitrobenzoic acid or to determine its concentration as

an impurity in other products.

Pharmacokinetic Studies: While it has low bioavailability, its derivatives are

pharmacologically important. It can be used as a standard in preclinical studies involving

these derivatives.[1]

Protocols for Using 2-Methyl-4-nitrobenzoic Acid as
an Analytical Standard
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This section provides a detailed protocol for the use of 2-Methyl-4-nitrobenzoic acid as an

external standard in a reversed-phase HPLC method. The method is based on established

protocols for similar nitrobenzoic acid derivatives and is suitable for the quantification of 2-
Methyl-4-nitrobenzoic acid in various sample matrices.

High-Performance Liquid Chromatography (HPLC)
Method
This protocol outlines the steps for the quantitative analysis of 2-Methyl-4-nitrobenzoic acid
using a C18 reversed-phase column and UV detection.

1. Instrumentation and Materials
HPLC system with a pump, autosampler, column oven, and UV-Vis or Photodiode Array

(PDA) detector.

C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

2-Methyl-4-nitrobenzoic acid reference standard (≥97% purity).

HPLC-grade acetonitrile, methanol, and water.

Analytical balance.

Volumetric flasks and pipettes.

Syringe filters (0.45 µm).

2. Preparation of Solutions
a. Mobile Phase Preparation:

Mobile Phase A: 0.1% Phosphoric acid in water.

Mobile Phase B: Acetonitrile.

Filter both mobile phases through a 0.45 µm membrane filter before use.

b. Standard Stock Solution (1000 µg/mL):
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Accurately weigh approximately 25 mg of 2-Methyl-4-nitrobenzoic acid reference standard.

Transfer it to a 25 mL volumetric flask.

Dissolve the standard in methanol and make up the volume to the mark.

Sonicate for 10 minutes to ensure complete dissolution.

c. Working Standard Solutions:

Prepare a series of working standard solutions by diluting the stock solution with the mobile

phase to obtain concentrations in the desired calibration range (e.g., 1, 5, 10, 25, 50, and

100 µg/mL).

d. Sample Preparation:

Dissolve the sample containing 2-Methyl-4-nitrobenzoic acid in the mobile phase to

achieve a concentration within the calibration range.

Filter the sample solution through a 0.45 µm syringe filter before injection.

3. Chromatographic Conditions
The following table summarizes the recommended HPLC conditions. These may be optimized

for specific applications.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b129869?utm_src=pdf-body
https://www.benchchem.com/product/b129869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommended Condition

Column C18 (250 mm x 4.6 mm, 5 µm)

Mobile Phase
Isocratic: 60% Mobile Phase A, 40% Mobile

Phase B

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection Wavelength 254 nm

Injection Volume 10 µL

Run Time Approximately 10 minutes

4. Method Validation
To ensure the reliability of the analytical method, it must be validated according to the

International Council for Harmonisation (ICH) guidelines. The following parameters should be

assessed:
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Validation Parameter Description
Acceptance Criteria
(Typical)

Specificity

The ability to assess the

analyte unequivocally in the

presence of other components.

The peak for 2-Methyl-4-

nitrobenzoic acid should be

well-resolved from other

peaks.

Linearity

The ability to elicit test results

that are directly proportional to

the concentration of the

analyte.

Correlation coefficient (r²) >

0.999.

Range

The interval between the upper

and lower concentrations of

the analyte that have been

demonstrated to have a

suitable level of precision,

accuracy, and linearity.

To be determined based on the

application.

Accuracy

The closeness of the test

results obtained by the method

to the true value.

Recovery of 80-120% for

spiked samples.

Precision

The degree of agreement

among individual test results

when the method is applied

repeatedly to multiple

samplings of a homogeneous

sample.

Relative Standard Deviation

(RSD) ≤ 2%.

Limit of Detection (LOD)

The lowest amount of analyte

in a sample that can be

detected but not necessarily

quantitated as an exact value.

Signal-to-noise ratio of 3:1.
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Limit of Quantification (LOQ)

The lowest amount of analyte

in a sample that can be

quantitatively determined with

suitable precision and

accuracy.

Signal-to-noise ratio of 10:1.

Robustness

The capacity of a method to

remain unaffected by small,

but deliberate variations in

method parameters.

No significant change in

results with minor variations in

flow rate, temperature, and

mobile phase composition.

Experimental Workflow and Diagrams
The following diagrams illustrate the key workflows for using 2-Methyl-4-nitrobenzoic acid as

an analytical standard.
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Caption: Workflow for Quantitative Analysis using an External Standard.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b129869?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Key Parameters for HPLC Method Validation.
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[https://www.benchchem.com/product/b129869#using-2-methyl-4-nitrobenzoic-acid-as-an-
analytical-standard-in-chromatography]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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